Cas no 134892-14-1 (tert-butyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate)

• Product Name: tert-butyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate
• CAS No: 134892-14-1
• MF: C₁₄H₂₇BO₄
• MW: 270.172785043716
• CID: 5465924
• PubChem ID: 21762776
• Update Time: 2025-10-29

tert-butyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Z3037620916
• tert-butyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate
• 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)propanoic acid tert-butyl ester
• 1,3,2-Dioxaborolane-2-propanoic acid, α,4,4,5,5-pentamethyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H27BO4/c1-10(11(16)17-12(2,3)4)9-15-18-13(5,6)14(7,8)19-15/h10H,9H2,1-8H3
• InChI Key： YWNMEPZYBIEVOK-UHFFFAOYSA-N
• SMILES： O1B(CC(C(=O)OC(C)(C)C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 270.2002395 g/mol
• Monoisotopic Mass: 270.2002395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• Molecular Weight: 270.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on tert-butyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate

tert-butyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate: A Comprehensive Overview

tert-butyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate, also known by its CAS registry number 134892-14-1, is a versatile compound with significant applications in organic synthesis and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential in various chemical reactions. Its structure comprises a tert-butyl group attached to a propanoate moiety, which is further substituted with a tetramethyl-dioxaborolane ring. This combination of functional groups makes it a valuable intermediate in the synthesis of complex molecules.

The synthesis of tert-butyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate involves a multi-step process that typically begins with the preparation of the dioxaborolane ring. Recent advancements in boron chemistry have enabled more efficient methods for constructing such rings, leveraging transition metal catalysts and optimized reaction conditions. The compound's stability and reactivity make it an ideal candidate for use in Suzuki-Miyaura cross-coupling reactions, where it serves as a boron-based coupling partner. This application has been extensively explored in the context of synthesizing biologically active compounds and advanced materials.

One of the most notable features of tert-butyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate is its ability to participate in various nucleophilic substitution reactions. The tert-butyl group provides steric protection to the ester functionality while also contributing to the compound's solubility in organic solvents. Recent studies have demonstrated its utility in the synthesis of polymeric materials with tailored properties, such as improved thermal stability and mechanical strength. These findings underscore its potential in the development of next-generation polymers for industrial applications.

In addition to its role as an intermediate in organic synthesis, tert-butyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate has shown promise in catalytic processes. Its ability to act as a ligand or co-catalyst in transition metal-mediated reactions has been explored in recent research. For instance, it has been employed in asymmetric catalysis to facilitate the formation of chiral centers with high enantioselectivity. Such applications highlight its versatility and expanding utility across diverse chemical disciplines.

The environmental impact and sustainability aspects of using tert-butyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-...) have also come under scrutiny. Researchers are actively investigating greener synthetic routes and recycling strategies to minimize waste and reduce the ecological footprint associated with its production and use. These efforts align with the broader trend toward sustainable chemistry practices in the modern era.

In conclusion, tert-butyl 2-methyl-(tetramethyl-dioxaborolan--)(cont.)(cont.)(cont.)(cont.)(cont.)(cont.)(cont.)(cont.)(cont.)(cont.)(cont.)(cont.)...) represents a compelling example of how modern chemical innovation can lead to compounds with multifaceted applications. As research continues to uncover new uses and optimize existing processes involving this compound, its role in advancing scientific knowledge and technological progress is likely to grow significantly.